Cas no 1607441-00-8 (5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine)

• Product Name: 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine
• CAS No: 1607441-00-8
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 6209298
• PubChem ID: 90112753
• Update Time: 2025-10-11

5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine
• EN300-1769983
• SCHEMBL15661858
• 3-benzothiazol-2-yl-1H-pyrazol-4-ylamine
• 1607441-00-8
• OFRQMIJCICVHME-UHFFFAOYSA-N

• Inchi： 1S/C10H8N4S/c11-6-5-12-14-9(6)10-13-7-3-1-2-4-8(7)15-10/h1-5H,11H2,(H,12,14)
• InChI Key： OFRQMIJCICVHME-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(C=NN1)N

Computed Properties

• Exact Mass: 216.04696745g/mol
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.8Ų

Additional information on 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine

5-(1,3-Benzothiazol-2-yl)-1H-pyrazol-4-amine: A Comprehensive Overview

5-(1,3-Benzothiazol-2-yl)-1H-pyrazol-4-amine, also known by its CAS number CAS No. 1607441-00-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the benzothiazole and pyrazole families, both of which are well-known for their versatile applications in drug discovery, agrochemicals, and advanced materials.

The structure of 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine consists of a benzothiazole ring fused with a pyrazole moiety. The benzothiazole group is characterized by its aromaticity and electron-withdrawing properties, while the pyrazole ring introduces additional conjugation and potential sites for functionalization. This combination makes the compound highly versatile for various chemical transformations and applications.

Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-4-amine in the development of novel pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug candidate. Additionally, the compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, making it a subject of interest in neuropharmacology.

In the realm of materials science, 5-(1,3-benzothiazol-2-yl)-1H-pyrazol-amine has been investigated for its role in the synthesis of advanced polymers and organic semiconductors. Its unique electronic properties enable it to act as a building block for materials with tailored optical and electrical characteristics. Recent breakthroughs have demonstrated its application in creating high-performance organic light-emitting diodes (OLEDs) with enhanced efficiency and stability.

The synthesis of CAS No. 1607441-008 involves a multi-step process that typically begins with the preparation of the benzothiazole precursor. This is followed by a coupling reaction with an appropriately substituted pyrazole derivative under controlled conditions to form the final product. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

One of the most exciting developments involving this compound is its use as an intermediate in the synthesis of bioactive molecules. By leveraging its structural flexibility, chemists have successfully incorporated it into complex frameworks that exhibit potent biological activity against various disease targets.

In conclusion, 5-(1,3-benzothiazol-2-yli)-pyrazolo[ ]amine, or CAS No. 1607441 - 00 - 8 (corrected), stands at the forefront of chemical innovation due to its unique properties and diverse applications. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both therapeutic and materials-based technologies.